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Compound of Interest

Compound Name: Metepa
CAS No.: 57-39-6
Cat. No.: B008393
Get Quote
. J

Essential Safety and Logistical Information for the Disposal of Metepa

Metepa (Tris(2-methylaziridin-1-yl)phosphine oxide) is a highly toxic chemical that requires
stringent safety protocols for its handling and disposal to mitigate risks to laboratory personnel
and the environment. This guide provides detailed, step-by-step procedures for the proper
disposal of Metepa, ensuring compliance with safety regulations and promoting a secure
laboratory setting.

Hazard Profile and Safety Data

Metepa is classified as acutely toxic. It is toxic if swallowed and can be fatal upon contact with
the skin.[1] Due to its hazardous nature, all handling and disposal procedures must be
conducted with strict adherence to safety measures. When heated to decomposition, Metepa
may emit highly toxic fumes of nitrogen oxides (NOx) and phosphorus oxides (POXx).[2]
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Property Data

Chemical Name Tris(2-methylaziridin-1-yl)phosphine oxide
CAS Number 57-39-6

Appearance Amber liquid

Acute toxicity (oral and dermal), strong skin

Primary Hazards .
irritant[1][2]

H301: Toxic if swallowedH310: Fatal in contact

GHS Hazard Statements ) )
with skin[1]

Experimental Protocols: Disposal Procedure

The recommended and safest method for the disposal of Metepa is through a licensed
hazardous waste disposal company.[3] Laboratories are generally not equipped to safely treat
or neutralize highly toxic chemicals like Metepa on-site. The following protocol outlines the
necessary steps for the collection, storage, and preparation of Metepa waste for professional

disposal.
Step 1: Personal Protective Equipment (PPE)

Before handling Metepa, ensure that the following PPE is worn:

Eye Protection: Chemical safety goggles and a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A flame-retardant lab coat and closed-toe shoes.

Respiratory Protection: Work should be conducted in a certified chemical fume hood.
Step 2: Waste Segregation and Collection

» Designate a Waste Container: Use a dedicated, leak-proof container with a secure screw-top
lid for the collection of Metepa waste. The container must be chemically compatible with
Metepa.
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e Labeling: Immediately label the container with the words "Hazardous Waste."[4] The label
must also include:

o The full chemical name: "Metepa" or "Tris(2-methylaziridin-1-yl)phosphine oxide."

o The specific hazards (e.g., "Acutely Toxic," "Fatal in Contact with Skin").

o The date when the first waste was added to the container.

o Collection: Carefully transfer the Metepa waste into the designated container within a
chemical fume hood to avoid inhalation of vapors. Do not mix Metepa with other waste
streams unless explicitly permitted by your institution's Environmental Health and Safety
(EHS) office.

o Contaminated Materials: Any materials that come into contact with Metepa, such as pipette
tips, gloves, and absorbent pads, must also be disposed of as hazardous waste in the same
container.[5]

Step 3: Storage of Hazardous Waste

o Satellite Accumulation Area (SAA): Store the sealed hazardous waste container in a
designated SAA.[6][7][8] This area should be:

o At or near the point of waste generation.

o Under the control of the laboratory personnel.

o Clearly marked with a "Satellite Accumulation Area" sign.

» Secondary Containment: Place the waste container in a secondary containment bin to
prevent the spread of material in case of a leak.

o Segregation: Ensure the Metepa waste container is stored separately from incompatible
materials, such as strong acids or oxidizing agents.[6]

Step 4: Arranging for Disposal
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» Contact EHS: Once the waste container is full or has been in storage for the maximum
allowable time per your institution's policy (often not to exceed one year), contact your EHS
office to arrange for a pickup.[6][7]

o Documentation: Complete any required chemical waste disposal forms provided by your
EHS office. Accurate and complete information is crucial for the disposal company to handle
the waste safely.

» Professional Disposal: Your EHS office will coordinate with a licensed hazardous waste
disposal company for the transportation and final disposal of the Metepa waste, which is
typically accomplished through high-temperature incineration.[9]

Diagram: Metepa Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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